Cas no 1807167-09-4 (Ethyl 5-aminomethyl-4-cyano-2-fluorophenylacetate)

• Product Name: Ethyl 5-aminomethyl-4-cyano-2-fluorophenylacetate
• CAS No: 1807167-09-4
• MF: C₁₂H₁₃FN₂O₂
• MW: 236.242226362228
• CID: 4796411
• Update Time: 2025-08-04

Ethyl 5-aminomethyl-4-cyano-2-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-aminomethyl-4-cyano-2-fluorophenylacetate

• Inchi： 1S/C12H13FN2O2/c1-2-17-12(16)5-8-3-9(6-14)10(7-15)4-11(8)13/h3-4H,2,5-6,14H2,1H3
• InChI Key： KDARSGUWPIRDCU-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(CN)C=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 0.8
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 5-aminomethyl-4-cyano-2-fluorophenylacetate

Comprehensive Overview of Ethyl 5-aminomethyl-4-cyano-2-fluorophenylacetate (CAS No. 1807167-09-4)

Ethyl 5-aminomethyl-4-cyano-2-fluorophenylacetate (CAS No. 1807167-09-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by the presence of aminomethyl, cyano, and fluoro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular framework, combining electron-withdrawing and electron-donating substituents, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like Ethyl 5-aminomethyl-4-cyano-2-fluorophenylacetate has surged, driven by their enhanced metabolic stability and bioavailability in drug design. Researchers frequently search for "fluorophenylacetate derivatives" or "cyano-aminomethyl compounds" to explore their potential in targeting enzymes or receptors. The compound's CAS No. 1807167-09-4 is often referenced in patent literature and academic journals, highlighting its role in developing kinase inhibitors or antimicrobial agents.

The synthesis of Ethyl 5-aminomethyl-4-cyano-2-fluorophenylacetate typically involves multi-step reactions, including nucleophilic substitution and esterification. Its cyano group offers a handle for further functionalization, while the fluoro substituent enhances lipophilicity—a critical factor in optimizing drug permeability. These attributes align with current trends in "fragment-based drug discovery" and "green chemistry," where efficient synthetic routes are prioritized.

From an industrial perspective, scalability and purity are key concerns for CAS No. 1807167-09-4. Analytical techniques such as HPLC and NMR ensure batch consistency, addressing queries like "how to characterize fluorophenylacetate derivatives." Environmental considerations also drive interest in sustainable production methods, with searches for "eco-friendly synthesis of cyano-fluorinated esters" reflecting this shift.

In conclusion, Ethyl 5-aminomethyl-4-cyano-2-fluorophenylacetate exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from medicinal chemistry to material science, resonating with global research priorities such as "precision medicine" and "smart materials." As scientific databases expand, this compound’s CAS No. 1807167-09-4 will undoubtedly remain a focal point for interdisciplinary studies.